Cas no 852369-33-6 (methyl 4-2-(2-methyl-1H-indol-3-yl)-2-oxoacetamidobenzoate)

• Product Name: methyl 4-2-(2-methyl-1H-indol-3-yl)-2-oxoacetamidobenzoate
• CAS No: 852369-33-6
• MF: C₁₉H₁₆N₂O₄
• MW: 336.341344833374
• CID: 6359857
• PubChem ID: 7117636
• Update Time: 2025-10-28

methyl 4-2-(2-methyl-1H-indol-3-yl)-2-oxoacetamidobenzoate Chemical and Physical Properties

Names and Identifiers

• methyl 4-2-(2-methyl-1H-indol-3-yl)-2-oxoacetamidobenzoate
• methyl 4-(2-(2-methyl-1H-indol-3-yl)-2-oxoacetamido)benzoate
• Benzoic acid, 4-[[2-(2-methyl-1H-indol-3-yl)-2-oxoacetyl]amino]-, methyl ester
• AKOS024594884
• F0675-0384
• methyl 4-[[2-(2-methyl-1H-indol-3-yl)-2-oxoacetyl]amino]benzoate
• 852369-33-6
• methyl 4-[2-(2-methyl-1H-indol-3-yl)-2-oxoacetamido]benzoate

• Inchi： 1S/C19H16N2O4/c1-11-16(14-5-3-4-6-15(14)20-11)17(22)18(23)21-13-9-7-12(8-10-13)19(24)25-2/h3-10,20H,1-2H3,(H,21,23)
• InChI Key： IIYNIZWQAGCABT-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C1=CC=C(NC(C(C2C3=C(NC=2C)C=CC=C3)=O)=O)C=C1

Computed Properties

• Exact Mass: 336.11100700g/mol
• Monoisotopic Mass: 336.11100700g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 528
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 88.3Ų

Additional information on methyl 4-2-(2-methyl-1H-indol-3-yl)-2-oxoacetamidobenzoate

Recent Advances in the Study of Methyl 4-2-(2-methyl-1H-indol-3-yl)-2-oxoacetamidobenzoate (CAS: 852369-33-6)

The compound methyl 4-2-(2-methyl-1H-indol-3-yl)-2-oxoacetamidobenzoate (CAS: 852369-33-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the unique structural features of methyl 4-2-(2-methyl-1H-indol-3-yl)-2-oxoacetamidobenzoate, which include an indole core linked to a benzoate ester via an oxoacetamide bridge. This structural motif is believed to contribute to its bioactivity, particularly in modulating key signaling pathways involved in inflammation and cancer. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent inhibitory effects on NF-κB signaling, a pathway implicated in various inflammatory diseases and cancers.

In terms of synthesis, researchers have developed novel methodologies to optimize the yield and purity of methyl 4-2-(2-methyl-1H-indol-3-yl)-2-oxoacetamidobenzoate. A recent paper in Organic Letters (2024) described a one-pot synthesis approach using palladium-catalyzed cross-coupling reactions, which significantly improved the efficiency of the process. This advancement is expected to facilitate further pharmacological studies and scale-up production for preclinical testing.

Pharmacokinetic studies have also been conducted to evaluate the compound's bioavailability and metabolic stability. Preliminary results from in vivo models suggest that methyl 4-2-(2-methyl-1H-indol-3-yl)-2-oxoacetamidobenzoate has favorable absorption and distribution profiles, although further optimization may be required to enhance its half-life. These findings were presented at the 2024 American Chemical Society National Meeting and are currently under peer review.

Looking ahead, researchers are exploring the potential of methyl 4-2-(2-methyl-1H-indol-3-yl)-2-oxoacetamidobenzoate as a lead compound for the development of novel anti-inflammatory and anticancer agents. Collaborative efforts between academic institutions and pharmaceutical companies are underway to advance this compound through the drug discovery pipeline. Future studies will focus on elucidating its mechanism of action at the molecular level and evaluating its efficacy in more complex disease models.

In conclusion, methyl 4-2-(2-methyl-1H-indol-3-yl)-2-oxoacetamidobenzoate (CAS: 852369-33-6) represents a promising candidate for further investigation in the field of medicinal chemistry. Its unique structural properties, combined with its demonstrated bioactivity, make it a valuable target for drug development. Continued research efforts will be essential to fully realize its therapeutic potential and translate these findings into clinical applications.